Cas no 34902-57-3 (OXACYCLOHEXADECEN-2-ONE)

• Product Name: OXACYCLOHEXADECEN-2-ONE
• CAS No: 34902-57-3
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 295190
• PubChem ID: 12410118
• Update Time: 2025-04-19

OXACYCLOHEXADECEN-2-ONE Chemical and Physical Properties

Names and Identifiers

• OXACYCLOHEXADECEN-2-ONE
• habanolid
• HABANOLIDE 947.303
• Oxacyclohexadecen-2-on
• (3E)-1-oxacyclohexadec-3-en-2-one
• GKS0KPO33V
• Globalide 106114
• UNII-GKS0KPO33V
• SCHEMBL756917
• SCHEMBL756918
• Oxacyclohexadec-3-en-2-one, (3E)-
• GLOBALIDE
• oxacyclohexadecen-2-one, AldrichCPR
• HABANOLIDE
• 34902-57-3
• Oxacyclohexadecenone [INCI]
• Oxacyclohexadecenone
• NS00003615

• Inchi： 1S/C15H26O2/c16-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-17-15/h11,13H,1-10,12,14H2/b13-11+
• InChI Key： KHLFMZDGADSQGR-ACCUITESSA-N
• SMILES： O1C(C=CCCCCCCCCCCCC1)=O |t:2|

Computed Properties

• Exact Mass: 238.19300
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.39050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues